Cas no 2228604-41-7 (4-(2-ethynylphenyl)-2-methylbutanoic acid)

• Product Name: 4-(2-ethynylphenyl)-2-methylbutanoic acid
• CAS No: 2228604-41-7
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 5858936
• PubChem ID: 165967976
• Update Time: 2025-06-07

4-(2-ethynylphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethynylphenyl)-2-methylbutanoic acid
• 2228604-41-7
• EN300-1818925

• Inchi： 1S/C13H14O2/c1-3-11-6-4-5-7-12(11)9-8-10(2)13(14)15/h1,4-7,10H,8-9H2,2H3,(H,14,15)
• InChI Key： LKQASHRDWNKZBD-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-ethynylphenyl)-2-methylbutanoic acid

4-(2-Ethynylphenyl)-2-Methylbutanoic Acid: A Comprehensive Overview

4-(2-Ethynylphenyl)-2-Methylbutanoic Acid (CAS No. 2228604-41-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 4-(2-Ethynylphenyl)-2-Methylbutanoic Acid comprises a phenyl ring substituted with an ethynyl group at the 2-position and a 4-position substituent consisting of a 2-methylbutanoic acid moiety. This arrangement imparts the compound with distinct electronic and steric properties, making it a versatile molecule for various chemical transformations. The presence of the ethynyl group introduces reactivity that can be exploited in click chemistry reactions, while the carboxylic acid functionality offers opportunities for further functionalization.

Recent studies have highlighted the potential of 4-(2-Ethynylphenyl)-2-Methylbutanoic Acid as a precursor for bioactive compounds. Researchers have explored its role in the synthesis of peptide mimetics and small molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against kinases implicated in cancer progression.

In terms of synthesis, several methods have been developed to construct 4-(2-Ethynylphenyl)-2-Methylbutanoic Acid. One common approach involves the coupling of an alkyne with a substituted phenol derivative followed by oxidation to introduce the carboxylic acid group. This multi-step process often requires precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods, such as the use of transition metal catalysts, have significantly improved the efficiency of these reactions.

The application of 4-(2-Ethynylphenyl)-2-Methylbutanoic Acid extends beyond pharmacology into materials science. Its ability to participate in cross-coupling reactions makes it an attractive candidate for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. A 2023 paper in *Advanced Materials* reported the use of this compound as a monomer for synthesizing polymers with tunable mechanical properties.

From an environmental standpoint, researchers are increasingly focusing on sustainable synthesis routes for 4-(2-Ethynylphenyl)-2-Methylbutanoic Acid. Green chemistry principles are being applied to minimize waste and reduce energy consumption during its production. For example, microwave-assisted synthesis has been shown to accelerate reaction rates while lowering the carbon footprint associated with traditional methods.

In conclusion, 4-(2-Ethynylphenyl)-2-Methylbutanoic Acid (CAS No. 2228604-41-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity continue to drive innovative research, leading to breakthroughs in drug discovery and materials development. As scientific advancements progress, this compound is poised to play an even more significant role in addressing complex challenges in modern science.